Cas no 61186-96-7 (2,4-Hexadienedioic acid, monomethyl ester, (Z,Z)-)

2,4-Hexadienedioic acid, monomethyl ester, (Z,Z)- structure
61186-96-7 structure
Product Name:2,4-Hexadienedioic acid, monomethyl ester, (Z,Z)-
CAS No:61186-96-7
MF:C7H7O4
MW:155.128082513809
CID:489294
PubChem ID:21768183
Update Time:2025-04-19

2,4-Hexadienedioic acid, monomethyl ester, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedioic acid, monomethyl ester, (Z,Z)-
    • (2Z,4Z)-5-methoxycarbonyl-2,4-pentadieonic acid
    • 61186-96-7
    • Inchi: 1S/C7H8O4/c1-11-7(10)5-3-2-4-6(8)9/h2-5H,1H3,(H,8,9)/p-1/b4-2+,5-3+
    • InChI Key: CEKUJDXLIOIGRR-ZUVMSYQZSA-M
    • SMILES: O(C)C(/C=C/C=C/C(=O)[O-])=O

Computed Properties

  • Exact Mass: 155.03441
  • Monoisotopic Mass: 155.03443370g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.43
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